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Compound of Interest

Compound Name: Filgotinib

Cat. No.: B607654 Get Quote

Technical Support Center: Filgotinib Powder
This guide provides best practices for the storage and handling of Filgotinib powder for

research and development purposes. It includes troubleshooting guides and frequently asked

questions to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: How should Filgotinib powder be stored upon receipt?

A1: Filgotinib powder should be stored at -20°C for long-term stability, where it can remain

stable for at least four years.[1] For short-term storage, it can be kept at room temperature for

up to two weeks.[2]

Q2: What are the primary hazards associated with handling Filgotinib powder?

A2: Filgotinib powder is considered hazardous. It can cause skin and serious eye irritation,

and may cause respiratory irritation.[3][4] It is crucial to handle the powder in a well-ventilated

area and use appropriate personal protective equipment (PPE).[5][6]

Q3: What is the recommended PPE when working with Filgotinib powder?

A3: When handling Filgotinib powder, it is essential to wear protective gloves, a lab coat, and

tightly fitting safety goggles with side-shields.[5] If there is a risk of inhalation, a full-face

respirator should be used.[5]
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Q4: In which solvents is Filgotinib soluble?

A4: Filgotinib is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and

Dimethylformamide (DMF).[1][6] It is insoluble in water and ethanol.[7]

Q5: How should I prepare an aqueous solution of Filgotinib?

A5: For maximum solubility in aqueous buffers, Filgotinib should first be dissolved in DMF or

DMSO and then diluted with the aqueous buffer of choice.[1] It is not recommended to store the

aqueous solution for more than one day.[1]

Quantitative Data Summary
Parameter Value Source

Storage Temperature -20°C (long-term) [1]

Powder Stability ≥ 4 years at -20°C [1]

Stock Solution Stability (in

solvent)

1 year at -80°C, 1 month at

-20°C
[7]

Solubility in DMSO

Approximately 15 mg/mL to 85

mg/mL (Note: Moisture-

absorbing DMSO reduces

solubility)

[1][7]

Solubility in DMF Approximately 15 mg/mL [1]

Solubility in DMF:PBS (pH 7.2)

(1:5)
Approximately 0.15 mg/mL [1]

Experimental Protocols
Protocol for Reconstitution of Filgotinib Powder
This protocol outlines the steps for preparing a stock solution of Filgotinib.

Materials:

Filgotinib powder

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b607654?utm_src=pdf-body
https://www.benchchem.com/product/b607654?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/17669.pdf
https://www.chemicalbook.com/msds/gplg0634.htm
https://www.selleckchem.com/products/filgotinib.html
https://www.benchchem.com/product/b607654?utm_src=pdf-body
https://www.benchchem.com/product/b607654?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/17669.pdf
https://cdn.caymanchem.com/cdn/insert/17669.pdf
https://cdn.caymanchem.com/cdn/insert/17669.pdf
https://cdn.caymanchem.com/cdn/insert/17669.pdf
https://www.selleckchem.com/products/filgotinib.html
https://cdn.caymanchem.com/cdn/insert/17669.pdf
https://www.selleckchem.com/products/filgotinib.html
https://cdn.caymanchem.com/cdn/insert/17669.pdf
https://cdn.caymanchem.com/cdn/insert/17669.pdf
https://www.benchchem.com/product/b607654?utm_src=pdf-body
https://www.benchchem.com/product/b607654?utm_src=pdf-body
https://www.benchchem.com/product/b607654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous/fresh DMSO or DMF

Sterile, conical-bottom tubes

Vortex mixer

Calibrated pipettes

Inert gas (e.g., argon or nitrogen) (optional but recommended)

Procedure:

Acclimatization: Allow the vial of Filgotinib powder to equilibrate to room temperature before

opening to prevent condensation of moisture, which can affect solubility.

Solvent Preparation: Use fresh, anhydrous DMSO or DMF to prepare the stock solution.

Moisture-absorbing DMSO can significantly reduce the solubility of Filgotinib.[7]

Dissolution:

Carefully weigh the desired amount of Filgotinib powder in a sterile conical tube.

Add the appropriate volume of DMSO or DMF to achieve the desired concentration (e.g.,

for a 10 mM stock solution, add the corresponding volume of solvent).

If using solvents that have been opened previously, it is good practice to purge the solvent

bottle with an inert gas before use to minimize moisture absorption.

Vortex the solution until the powder is completely dissolved. Gentle warming may be

applied if necessary to aid dissolution.[6]

Inert Gas Purge (Optional): For optimal stability of the stock solution, purge the headspace of

the tube with an inert gas like argon or nitrogen before sealing. This minimizes oxidation.

Storage:

For long-term storage, aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.
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Store the aliquots at -80°C for up to one year or at -20°C for up to one month.[7]

Visual Guides

Preparation

Dissolution

Storage
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Dissolve in Solvent
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Vortex to Mix Gentle Warming (if needed)if not fully dissolved

Aliquot Stock Solution Store at -80°C or -20°C Ready for Experimental Use
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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